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Compound of Interest

Compound Name: Isomylamine Hydrochloride

Cat. No.: B10858515 Get Quote

Synonyms: Isopentylamine Hydrochloride, 3-Methylbutan-1-amine Hydrochloride,

Isopentylammonium Chloride

Introduction
This technical guide provides a comprehensive overview of the chemical and physical

properties of isoamylamine hydrochloride. The content herein is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Isoamylamine hydrochloride is the salt of isoamylamine, a primary aliphatic amine. It serves as

a versatile building block in organic synthesis for creating a variety of compounds, including

pharmaceuticals and agrochemicals. This guide summarizes its core properties, details

experimental protocols for its synthesis and analysis, and explores its known biological

activities.

Chemical and Physical Properties
Isoamylamine hydrochloride is a white, crystalline solid. It is soluble in water and alcohol, and

also dissolves in chloroform. The compound is known to be an irritant to the skin and mucous

membranes.

The following table summarizes the key quantitative data for isoamylamine and its

hydrochloride salt.
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Property Value Source(s)

Isoamylamine Hydrochloride

Molecular Formula C₅H₁₃N·HCl

Molecular Weight 123.62 g/mol

Melting Point 215-217 °C (decomposes)

Solubility in Water 1 g in 0.5 mL

Solubility in Chloroform 1 g in 20 mL

Appearance Crystalline solid

Isoamylamine (Free Base)

Molecular Formula C₅H₁₃N

Molecular Weight 87.16 g/mol

Boiling Point 95-97 °C

Density ~0.751 g/mL at 18-25 °C

Refractive Index ~1.408 at 20 °C

pKa 10.6 (at 25 °C)

Flash Point 18.3 °C

Experimental Protocols
Several methods for the synthesis of the free base, isoamylamine, have been reported. These

methods can be adapted to produce the hydrochloride salt by subsequent treatment with

hydrochloric acid.

From Isoamyl Halides: A common method involves the reaction of an isoamyl halide (e.g.,

isoamyl bromide or isoamyl chloride) with a source of ammonia. One specific protocol

describes the reaction of isoamyl chloride with sodamide in liquid ammonia.
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Reduction of Isovaleronitrile: Isoamylamine can also be synthesized by the reduction of

isovaleronitrile (3-methylbutanenitrile). This can be achieved through catalytic hydrogenation

or by using metal hydride reducing agents.

To cite this document: BenchChem. [An In-depth Technical Guide to Isoamylamine
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10858515#isomylamine-hydrochloride-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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